4-[(2-bromophenoxy)methyl]-N-(2-methoxyphenyl)benzamide

• IUPAC Name: 4-[(2-bromophenoxy)methyl]-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C21H18BrNO3/c1-25-20-9-5-3-7-18(20)23-21(24)16-12-10-15(11-13-16)14-26-19-8-4-2-6-17(19)22/h2-13H,14H2,1H3,(H,23,24)
• InChI Key: UPCCVOFRJYLYPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)COC3=CC=CC=C3Br
• Molecular Formula: C21H18BrNO3
• Molecular Weight: 412.3 g/mol

Description

4-[(2-bromophenoxy)methyl]-N-(2-methoxyphenyl)benzamide is an organic compound with the molecular formula C21H18BrNO3. It is a complex molecule featuring a benzamide core substituted with a bromophenoxy group and a methoxyphenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2-bromophenoxy)methyl]-N-(2-methoxyphenyl)benzamide typically involves multiple steps. One common method includes the reaction of 2-bromophenol with formaldehyde to form 2-bromophenoxymethanol. This intermediate is then reacted with 2-methoxyaniline in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to yield the final product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would likely involve optimizing the synthetic route for large-scale production, focusing on yield, purity, and cost-effectiveness. This could include the use of continuous flow reactors and automated synthesis platforms to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4-[(2-bromophenoxy)methyl]-N-(2-methoxyphenyl)benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The bromophenoxy group can be reduced to a phenoxy group.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often employ reagents like sodium azide (NaN3) or thiourea (NH2CSNH2) under mild conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group can yield 2-methoxybenzoic acid, while reduction of the bromophenoxy group can produce phenoxymethyl-N-(2-methoxyphenyl)benzamide .

Scientific Research Applications

4-[(2-bromophenoxy)methyl]-N-(2-methoxyphenyl)benzamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of advanced materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-[(2-bromophenoxy)methyl]-N-(2-methoxyphenyl)benzamide involves its interaction with specific molecular targets. The compound can bind to proteins or enzymes, altering their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

Similar Compounds

• 4-bromo-N-(2-methylphenyl)benzamide
• 4-hydroxy-N-(2-methoxyphenyl)benzamide
• 4-bromo-2-methoxyphenol

Uniqueness

4-[(2-bromophenoxy)methyl]-N-(2-methoxyphenyl)benzamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit enhanced reactivity or selectivity in certain reactions, making it valuable for specific applications .